Cas no 1196153-13-5 (diethyl 2-chloropyridine-3,5-dicarboxylate)

• Product Name: diethyl 2-chloropyridine-3,5-dicarboxylate
• CAS No: 1196153-13-5
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 2616545
• PubChem ID: 72212395
• Update Time: 2025-04-21

diethyl 2-chloropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-chloropyridine-3,5-dicarboxylate
• C11H12ClNO4
• AB68753
• 1196153-13-5

• Inchi： 1S/C11H12ClNO4/c1-3-16-10(14)7-5-8(9(12)13-6-7)11(15)17-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： WIIFLBXXWDMXJS-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CC(C(=O)OCC)=CN=1

Computed Properties

• Exact Mass: 257.0454856Da
• Monoisotopic Mass: 257.0454856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų